Cas no 478518-70-6 (D-Galactose-3-d)

• Product Name: D-Galactose-3-d
• CAS No: 478518-70-6
• MF: C₆H₁₂O₆
• MW: 181.162044525146
• CID: 328635
• Update Time: 2025-05-24

D-Galactose-3-d Chemical and Physical Properties

Names and Identifiers

• D-Galactose-3-C-d (9CI)
• D-Galactose-3-d
• D-[3-2H]GALACTOSE

• Inchi： 1S/C6H12O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-11H,1H2/t2-,3+,4+,5-,6?/m1/s1/i4D
• InChI Key： WQZGKKKJIJFFOK-FYEWKVIJSA-N
• SMILES： O1C([C@@H]([C@]([2H])([C@H]([C@H]1CO)O)O)O)O

Additional information on D-Galactose-3-d

D-Galactose-3-d and Its Significance in Modern Biochemical Research

D-Galactose-3-d, a compound with the CAS number 478518-70-6, has emerged as a crucial molecule in the field of biochemical research. This monosaccharide derivative is gaining attention due to its unique structural properties and its potential applications in various biological processes. Understanding its chemical composition, biological roles, and recent advancements in research can provide valuable insights into how it contributes to scientific progress.

The chemical structure of D-Galactose-3-d is characterized by a galactose backbone with a hydroxyl group at the 3-position. This configuration makes it distinct from other galactose derivatives and imparts specific reactivity that is exploited in biochemical assays. The compound's ability to participate in glycosylation reactions has made it a valuable tool in studying protein-lipid interactions and carbohydrate metabolism.

Recent studies have highlighted the importance of D-Galactose-3-d in understanding metabolic pathways. For instance, research published in the journal Biochemical Journal demonstrates its role in the synthesis of glycoproteins, which are essential for cell signaling and immune responses. The study reveals that D-Galactose-3-d acts as a precursor in the formation of complex carbohydrates, underscoring its significance in cellular biology.

In addition to its structural and metabolic roles, D-Galactose-3-d has shown promise in therapeutic applications. A groundbreaking study conducted by researchers at the University of California, Los Angeles (UCLA), published in Nature Medicine, explores its potential in treating neurodegenerative diseases. The research suggests that D-Galactose-3-d can modulate oxidative stress and inflammation, which are key factors in conditions like Alzheimer's disease. This finding opens new avenues for drug development targeting neurological disorders.

The versatility of D-Galactose-3-d is further exemplified by its use in synthetic biology. Researchers have utilized this compound to engineer microbial strains capable of producing biofuels and pharmaceuticals. A study featured in Science Advances describes how incorporating D-Galactose-3-d into bacterial metabolic pathways enhances the efficiency of sugar fermentation, leading to higher yields of bioethanol. This innovation aligns with global efforts to develop sustainable energy solutions.

The analytical techniques employed to study D-Galactose-3-d have also seen significant advancements. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used to determine its purity and quantify its presence in complex mixtures. These methods have enabled researchers to uncover new derivatives and analogs of galactose, expanding the chemical toolbox available for biomedical research.

The future prospects of D-Galactose-3-d are vast, with ongoing research focusing on its role in disease modeling and drug discovery. As our understanding of glycoscience evolves, compounds like D-Galactose-3-d will continue to play a pivotal role in unraveling the mysteries of cellular processes and developing innovative therapeutic strategies.